Cas no 896270-46-5 (N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide)

• Product Name: N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide
• CAS No: 896270-46-5
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 6277413
• PubChem ID: 16829851
• Update Time: 2025-05-19

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide
• F2574-0100
• AKOS024661625
• 896270-46-5
• 4-(tert-butyl)-N-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)benzamide
• SR-01000023369
• MLS001234507
• SMR000811342
• N-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-4-tert-butylbenzamide
• HMS3026O04
• N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-4-tert-butylbenzamide
• CHEMBL1703927
• SR-01000023369-1

• Inchi： 1S/C22H28N2O3S/c1-22(2,3)18-13-11-17(12-14-18)21(25)23-16-19-8-7-15-24(19)28(26,27)20-9-5-4-6-10-20/h4-6,9-14,19H,7-8,15-16H2,1-3H3,(H,23,25)
• InChI Key： MARIFVQAKXXWOI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCC1CNC(C1C=CC(=CC=1)C(C)(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 400.18206393g/mol
• Monoisotopic Mass: 400.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide

Recent Advances in the Study of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide (CAS: 896270-46-5)

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide (CAS: 896270-46-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the key areas of research has been the investigation of the compound's interaction with specific biological targets. Preliminary findings suggest that N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide exhibits selective binding affinity towards certain enzymes and receptors, making it a potential candidate for the development of targeted therapies. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to gain insights into the structural basis of these interactions.

In addition to its binding properties, the pharmacokinetic profile of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide has been a subject of intensive study. Recent in vitro and in vivo experiments have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are critical for its potential use as a therapeutic agent. These studies have also highlighted the compound's stability and bioavailability, further supporting its candidacy for clinical development.

Another notable aspect of recent research is the exploration of the compound's therapeutic potential in various disease models. For instance, studies have investigated its efficacy in modulating inflammatory pathways, suggesting possible applications in the treatment of chronic inflammatory diseases. Additionally, its role in inhibiting specific signaling pathways has been explored in the context of oncology, with promising results in preclinical models of cancer.

Despite these advancements, challenges remain in the development of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide as a therapeutic agent. Issues such as potential off-target effects, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Researchers are currently working on optimizing the compound's structure to enhance its selectivity and reduce adverse effects, while also exploring novel synthetic routes to improve yield and purity.

In conclusion, N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-4-tert-butylbenzamide (CAS: 896270-46-5) represents a promising molecule in the field of chemical biology and medicinal chemistry. Recent studies have provided valuable insights into its mechanism of action, pharmacokinetics, and therapeutic potential. Continued research efforts are expected to further elucidate its applications and pave the way for its development into a clinically relevant therapeutic agent.